Syntheses, crystal structures and magnetic properties of a novel family of penta-manganese complexes derived from an assembly system containing polydentate hydroxy-rich Schiff-base ligands†

Dalton Transactions Pub Date: 2010-06-08 DOI: 10.1039/C0DT00291G

Abstract

The syntheses, crystal structures, and magnetochemical characterization are reported of a novel family of four pentanuclear manganese complexes, namely, [MnIII5(μ3-O)2(L1)4(O2CMe)3(CH3OH)]·1.5CH3OH·2.5H2O (1), [MnIII5(μ3-O)2(L1)4(O2CPh)3(CH3OH)]·2CH3OH·2.25CH3CN·1.5H2O (2), [MnIIMnIII4(HL2)2(L2)2(O2C Me)4)]·CH3OH·H2O (3) and [MnIIMnIII4(HL2)2(L2)2(O2CPh)4)]·1.5H2O (4), where H2L1 is 3,5-dibromosalicylidene-2-ethanolamine and H3L2 is 3-(2-hydroxy-3,5-dibromobenzylideneamino)propane-1,2-diol. All the complexes can be obtained from a reaction system containing the trinuclear species [Mn3O(O2CR)6(Py)3]0/+ (R = Me or Ph) and H2L1 or H3L2 with similar procedures. Both cores in complexes 1 and 2 feature two μ3-O2− atoms, four L12− ligands together with three RCO2− groups (R = Me or Ph) bridging five MnIII atoms to form an incomplete cubane extended at one face by an incomplete adamantane unit, which is an unprecedented structural type in Mn chemistry. Complexes 3 and 4 both have a rare [MnIIMnIII4(μ2-Oalkoxide)6]8+ core, which can be regarded as two {MnIIMnIII2(μ2-Oalkoxide)3} scalene triangles, sharing the MnII vertex. The dc magnetic susceptibility studies in the 2–300 K range for complexes 1–4 reveal the presence of overall antiferromagnetic intracluster interactions. A simple 3-J model was found to be adequate to describe the variable-temperature dc susceptibility data of complexes 1–4. The results have allowed us to compare the obtained magnetic exchange with magneto–structural correlations found previously for manganese-oxo clusters.

Graphical abstract: Syntheses, crystal structures and magnetic properties of a novel family of penta-manganese complexes derived from an assembly system containing polydentate hydroxy-rich Schiff-base ligands
Syntheses, crystal structures and magnetic properties of a novel family of penta-manganese complexes derived from an assembly system containing polydentate hydroxy-rich Schiff-base ligands†
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